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Introduction: The Imperative for Impurity Profiling
In the landscape of pharmaceutical development and manufacturing, the chemical purity of an

Active Pharmaceutical Ingredient (API) is not merely a quality metric; it is a cornerstone of

safety and efficacy. Lafutidine, a second-generation histamine H₂ receptor antagonist, is valued

for its multimodal mechanism in treating gastrointestinal disorders.[1][2] However, like any

synthetic process, the manufacturing of Lafutidine is susceptible to the formation of process-

related impurities. One of the most significant of these is Dihydro Lafutidine, an impurity

formed by the reduction of a double bond within the butenyl linker of the Lafutidine molecule.[3]

The presence of such impurities, even in minute quantities, can have unforeseen

pharmacological or toxicological effects. Regulatory bodies, therefore, mandate rigorous

characterization and control of any impurity exceeding a specified threshold. This guide

provides an in-depth technical overview of the core spectroscopic techniques—Mass

Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Infrared (IR) Spectroscopy—as

applied to the structural elucidation and characterization of Dihydro Lafutidine. The
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methodologies and interpretations presented herein are designed to equip researchers,

analytical scientists, and drug development professionals with the necessary framework for

identifying and quantifying this critical impurity.

Chemical Identity and Physicochemical Profile
Dihydro Lafutidine is structurally analogous to Lafutidine, with the key distinction being the

saturation of the carbon-carbon double bond in the but-2-enyl linker. This seemingly minor

modification has significant implications for its spectroscopic signature.

Table 1: Physicochemical Properties of Dihydro Lafutidine

Property Value Source/Method

IUPAC Name

2-(furan-2-ylmethylsulfinyl)-N-

(4-((4-(piperidin-1-

ylmethyl)pyridin-2-

yl)oxy)butyl)acetamide

Inferred from Lafutidine

Structure

CAS Number 118288-14-5 Veeprho[1]

Molecular Formula C₂₂H₃₁N₃O₄S Calculated

Molecular Weight 433.57 g/mol Calculated

Parent Compound
Lafutidine (CAS: 118288-08-7,

MW: 431.55 g/mol )[4]
PubChem[5]

Mass Spectrometry (MS): Unveiling the Molecular
Mass
Mass spectrometry is the definitive technique for determining the molecular weight of an

analyte and gathering structural information through fragmentation analysis. For a molecule like

Dihydro Lafutidine, Electrospray Ionization (ESI) is the preferred method due to its soft

ionization nature, which typically preserves the molecular ion.

Causality in Experimental Design
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The choice of ESI in positive ion mode ([ESI+]) is deliberate. The Dihydro Lafutidine structure

contains several basic nitrogen atoms (in the pyridine and piperidine rings and the amide

linkage) which are readily protonated, leading to a strong signal for the protonated molecule

[M+H]⁺. This provides an unambiguous determination of the molecular mass. High-resolution

mass spectrometry (HRMS), using instruments like a Quadrupole Time-of-Flight (Q-TOF), is

crucial for confirming the elemental composition via accurate mass measurement.

Experimental Protocol: LC-MS Analysis
Sample Preparation: Dissolve a reference standard of Dihydro Lafutidine (or a Lafutidine

sample containing the impurity) in a suitable solvent (e.g., methanol or acetonitrile) to a

concentration of approximately 1 µg/mL.

Chromatographic Separation (HPLC/UPLC):

Column: C18 reversed-phase column (e.g., Acquity BEH-shield RP18, 100 mm × 3.0 mm,

1.7 µm).[6]

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B). The gradient is optimized to resolve Dihydro Lafutidine from Lafutidine

and other impurities.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (ESI-Q-TOF):

Ionization Mode: ESI Positive (+).

Scan Range: m/z 50 - 600.

Capillary Voltage: 3.5 kV.

Source Temperature: 120 °C.

Desolvation Temperature: 350 °C.
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Data Acquisition: Full scan mode to detect the molecular ion and tandem MS (MS/MS) on

the precursor ion to elicit fragmentation.[7]

Data Interpretation
Expected Molecular Ion: The primary ion observed will be the protonated molecule, [M+H]⁺.

Fragmentation: While a full fragmentation study would be required for definitive structural

confirmation, key fragments can be predicted by analogy to Lafutidine.[7] Cleavage of the

ether linkage and fragmentation of the piperidinomethyl pyridine moiety are expected.

Table 2: Predicted Mass Spectrometry Data for Dihydro Lafutidine

Parameter Expected Value Interpretation

Molecular Formula C₂₂H₃₁N₃O₄S ---

Exact Mass 433.2035 Monoisotopic Mass

[M+H]⁺ (High-Res) 434.2108

Protonated molecular ion,

confirms elemental

composition.

[M+Na]⁺ (High-Res) 456.1927
Sodium adduct, common in

ESI.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Blueprint of the Molecule
NMR spectroscopy provides the most detailed information about the chemical structure,

connectivity, and stereochemistry of a molecule. Both ¹H and ¹³C NMR are indispensable for

confirming the saturation of the butyl chain that differentiates Dihydro Lafutidine from its

parent compound.

Causality in Experimental Design
The key to successful NMR analysis is selecting an appropriate deuterated solvent in which the

analyte is soluble and whose signals do not overlap with analyte signals. DMSO-d₆ is an
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excellent choice as it dissolves a wide range of organic molecules and its residual proton signal

(~2.50 ppm) and carbon signals (~39.52 ppm) are well-documented. A high-field instrument

(e.g., 500 MHz or higher) is recommended to achieve optimal signal dispersion, which is critical

for resolving the complex spin systems in the molecule.

Experimental Protocol: NMR Analysis
Sample Preparation: Dissolve ~5-10 mg of the purified Dihydro Lafutidine sample in ~0.6

mL of Deuterated Dimethyl Sulfoxide (DMSO-d₆).

Instrument: 500 MHz (or higher) NMR Spectrometer.

¹H NMR Acquisition:

Pulse Program: Standard single pulse (zg30).

Number of Scans: 16 (adjust for concentration).

Spectral Width: -2 to 12 ppm.

Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual DMSO signal at 2.50 ppm.

¹³C NMR Acquisition:

Pulse Program: Proton-decoupled pulse program (e.g., zgpg30).

Number of Scans: 1024 or more (due to low natural abundance of ¹³C).

Spectral Width: 0 to 200 ppm.

Reference: DMSO-d₆ central peak at 39.52 ppm.

Data Interpretation: The Spectroscopic Distinction
The most telling difference between the ¹H NMR spectra of Lafutidine and Dihydro Lafutidine
lies in the 1.5 - 6.0 ppm region.

Lafutidine (Parent): Exhibits characteristic signals for vinylic protons (-CH=CH-) around 5.7-

5.9 ppm. The adjacent methylene groups also show distinct chemical shifts and coupling
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patterns due to the double bond's influence.

Dihydro Lafutidine (Impurity): The vinylic signals are absent. They are replaced by two new

multiplets in the aliphatic region (likely 1.6-1.9 ppm), corresponding to the newly formed -

CH₂-CH₂- groups. The chemical shifts and multiplicities of the adjacent methylene protons

(O-CH₂ and N-CH₂) will also shift upfield and simplify compared to Lafutidine.

Table 3: Predicted ¹H NMR Data (500 MHz, DMSO-d₆) for Dihydro Lafutidine
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Notes

~8.2 d 1H Pyridine-H6

~7.5 d 1H Furan-H5

~7.2 d 1H Pyridine-H3

~6.8 d 1H Pyridine-H5

~6.4 dd 1H Furan-H4

~6.3 d 1H Furan-H3

~4.1 t 2H O-CH₂-CH₂
Shifted upfield

vs. Lafutidine

~3.9 s 2H S(O)-CH₂-Furan

~3.5 s 2H Pyridine-CH₂-N

~3.2 t 2H NH-CH₂-CH₂
Shifted upfield

vs. Lafutidine

~2.4 br s 4H
Piperidine (α-

CH₂)

~1.7-1.9 m 2H O-CH₂-CH₂

Key

differentiating

signal

~1.6-1.8 m 2H NH-CH₂-CH₂

Key

differentiating

signal

~1.4 m 6H
Piperidine (β,γ-

CH₂)

Table 4: Predicted ¹³C NMR Data (125 MHz, DMSO-d₆) for Dihydro Lafutidine
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Chemical Shift (δ, ppm) Assignment Notes

~168.0 C=O (Amide)

~163.5 Pyridine C2 (C-O)

~150.0 Pyridine C6

~148.2 Pyridine C4 (C-CH₂N)

~144.1 Furan C5

~142.5 Furan C2

~115.3 Pyridine C3

~110.8 Furan C4

~108.7 Furan C3

~108.5 Pyridine C5

~68.1 O-CH₂

~55.9 Pyridine-CH₂-N

~53.2 S(O)-CH₂-Furan

~52.5 Piperidine (α-C)

~38.6 NH-CH₂

~28.5 O-CH₂-CH₂ Key differentiating signal

~26.9 NH-CH₂-CH₂ Key differentiating signal

~25.6 Piperidine (β-C)

~23.8 Piperidine (γ-C)

Infrared (IR) Spectroscopy: Functional Group
Fingerprinting
IR spectroscopy is a rapid and reliable method for identifying the functional groups present in a

molecule. The comparison of IR spectra between Lafutidine and its dihydro derivative provides
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confirmatory evidence of the structural change.

Causality in Experimental Design
The Attenuated Total Reflectance (ATR) technique is often preferred over traditional KBr pellets

for solid samples. ATR requires minimal sample preparation, is non-destructive, and provides

high-quality, reproducible spectra, making it ideal for routine quality control analysis.

Experimental Protocol: FT-IR Analysis
Sample Preparation: Place a small amount of the solid Dihydro Lafutidine powder directly

onto the ATR crystal.

Instrument: Fourier Transform Infrared (FT-IR) Spectrometer with a diamond ATR accessory.

Acquisition:

Scan Range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 32.

Data Processing: Perform a background scan (air) before the sample scan. The resulting

spectrum is typically presented in terms of transmittance (%).

Data Interpretation
The IR spectrum of Dihydro Lafutidine will be very similar to that of Lafutidine, with one critical

exception: the absence of the C=C stretching vibration.

Table 5: Key Infrared Absorption Bands for Dihydro Lafutidine
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Wavenumber
(cm⁻¹)

Intensity Assignment Interpretation

~3300 Medium, Sharp N-H Stretch Amide N-H group

3100 - 2800 Medium-Strong C-H Stretch
Aliphatic (CH₂, CH₃)

and Aromatic (C-H)

~1650 Strong C=O Stretch Amide I band

~1570 Medium C=N, C=C Stretch

Aromatic ring

vibrations (Pyridine,

Furan)

~1540 Medium N-H Bend Amide II band

~1250 Strong C-O Stretch Aryl-alkyl ether

~1030 Strong S=O Stretch Sulfoxide group

Not Present --- C=C Stretch (alkene)

The peak around

1660-1640 cm⁻¹ in

Lafutidine is absent,

confirming saturation.

Integrated Spectroscopic Workflow
For unambiguous identification and purity assessment, these techniques are not used in

isolation. A logical, integrated workflow ensures comprehensive characterization.
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Initial Analysis

Structural Elucidation

Confirmation & Reporting

Lafutidine API Sample
(Suspected Dihydro Impurity)

LC-UV Screening
(Purity Assessment)

Inject

LC-MS Analysis
(Molecular Weight ID)

Peak of Interest
(PoI) Found

Preparative HPLC
(Impurity Isolation)

Mass Confirmed
(M+2 of Lafutidine)

1D & 2D NMR
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(Definitive Structure)

Purified Impurity

FT-IR Analysis
(Functional Groups)

Purified Impurity

Structure Confirmed:
Dihydro Lafutidine

Generate Certificate
of Analysis (CoA)

Click to download full resolution via product page

Caption: Integrated workflow for the identification and characterization of Dihydro Lafutidine.
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Conclusion
The structural characterization of Dihydro Lafutidine relies on a synergistic application of

modern spectroscopic techniques. Mass spectrometry provides the initial, crucial confirmation

of molecular weight, demonstrating a 2 Da increase compared to the parent Lafutidine. Infrared

spectroscopy offers corroborating evidence by confirming the absence of the alkene C=C bond.

Ultimately, NMR spectroscopy serves as the definitive tool, providing an unambiguous

structural blueprint through the disappearance of vinylic proton signals and the appearance of

new, characteristic aliphatic signals. The detailed protocols and interpretive guides presented

here form a robust framework for the accurate identification, routine monitoring, and control of

this critical process impurity, ensuring the quality and safety of Lafutidine API.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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